Cas no 1929360-80-4 (Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate)

• Product Name: Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate
• CAS No: 1929360-80-4
• MF: C₁₄H₁₃BrClNO₂
• MW: 342.615522146225
• CID: 5961382
• PubChem ID: 107575352
• Update Time: 2025-11-05

Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1929360-80-4
• Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate
• EN300-27146376

• Inchi： 1S/C14H13BrClNO2/c1-4-19-14(18)9-6-17-10-5-7(2)12(15)8(3)11(10)13(9)16/h5-6H,4H2,1-3H3
• InChI Key： FKUFTOCSTKEFOB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2C(=C(C(C(=O)OCC)=CN=2)Cl)C=1C

Computed Properties

• Exact Mass: 340.98182g/mol
• Monoisotopic Mass: 340.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate

Comprehensive Guide to Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate (CAS No. 1929360-80-4)

Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate (CAS No. 1929360-80-4) is a highly specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of bromo, chloro, and methyl substituents on the quinoline backbone enhances its reactivity, making it a valuable intermediate in medicinal chemistry.

The molecular structure of Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate features a quinoline core substituted with bromine at the 6-position, chlorine at the 4-position, and methyl groups at the 5- and 7-positions. The ethyl carboxylate moiety at the 3-position further increases its versatility in synthetic applications. Researchers often inquire about the synthesis of quinoline derivatives and their role in drug discovery, making this compound a topic of interest in academic and industrial labs.

One of the key reasons for the growing interest in Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate is its potential as a building block for anticancer agents and antimicrobial compounds. Recent studies highlight the importance of halogenated quinolines in developing new therapeutics, particularly in targeting resistant bacterial strains. With the rise of antibiotic resistance, scientists are exploring novel quinoline-based scaffolds to design next-generation drugs.

In addition to its pharmaceutical applications, Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate is also used in material science. Its unique electronic properties make it suitable for developing organic semiconductors and fluorescent probes. Researchers frequently search for halogenated heterocycles for OLEDs, and this compound's structural features align well with such applications.

The synthesis of Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate typically involves multi-step reactions, including bromination, chlorination, and esterification. Optimization of these processes is a common topic in organic chemistry forums, where scientists discuss yield improvement and greener synthetic routes. Given the increasing demand for sustainable chemistry, methods like catalytic halogenation and microwave-assisted synthesis are gaining traction.

From a commercial perspective, Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate is supplied by several specialty chemical manufacturers. Buyers often look for high-purity quinoline derivatives with detailed analytical data, such as HPLC and NMR spectra. The compound's stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for research labs.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivity of Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate. Tools like molecular docking and DFT calculations help researchers understand its interactions with biological targets, accelerating drug discovery efforts. Questions about QSAR modeling of quinoline compounds are frequently seen in scientific discussions.

In summary, Ethyl 6-bromo-4-chloro-5,7-dimethylquinoline-3-carboxylate (CAS No. 1929360-80-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity profile continue to attract attention from researchers worldwide. As the demand for innovative heterocyclic building blocks grows, this compound is poised to play a pivotal role in advancing scientific and industrial developments.